N-(2-hydroxyethyl)-2,3-dimethoxybenzamide
Overview
Description
N-(2-hydroxyethyl)-2,3-dimethoxybenzamide is a chemical compound that has been studied for its molecular structure, synthesis methods, chemical reactions, and properties. This compound is of interest in various fields of chemistry due to its unique molecular framework and potential applications.
Synthesis Analysis
The synthesis of compounds similar to N-(2-hydroxyethyl)-2,3-dimethoxybenzamide often involves acylation reactions, as demonstrated in the preparation of related compounds like N-3-hydroxyphenyl-4-methoxybenzamide. These compounds are typically synthesized by reacting aminophenol derivatives with acid chlorides in suitable solvents such as tetrahydrofuran (THF) and are characterized by spectroscopic methods including ¹H NMR, ¹³C NMR, and elemental analysis (Karabulut et al., 2014).
Molecular Structure Analysis
The molecular structure of N-(2-hydroxyethyl)-2,3-dimethoxybenzamide-related compounds is often determined by X-ray crystallography and density functional theory (DFT) calculations. Intermolecular interactions, such as dimerization and crystal packing, have been shown to influence molecular geometry, particularly dihedral angles and the rotational conformation of aromatic rings (Karabulut et al., 2014).
Chemical Reactions and Properties
The chemical reactions and properties of N-(2-hydroxyethyl)-2,3-dimethoxybenzamide are not specifically detailed in the available literature. However, similar compounds exhibit properties suitable for metal-catalyzed C–H bond functionalization reactions due to the presence of N,O-bidentate directing groups (Al Mamari & Al Lawati, 2019).
Scientific Research Applications
Synthesis and Precursor Applications
- Synthesis of Precursor for Radiopharmaceuticals : N-(2-hydroxyethyl)-2,3-dimethoxybenzamide derivatives play a crucial role in synthesizing precursors for radiopharmaceuticals. For instance, a study demonstrated the synthesis of S)-(-)-N-(1-Allylpyrrolidin-2-ylmethyl)-5-(3-hydroxypropyl)-2,3-dimethoxybenzamide, an intermediate of 18F-fallypride used in PET imaging (X. Jing, 2004).
Molecular Structure and Interaction Studies
- Molecular Structure Analysis : The compound's molecular structure has been analyzed to understand its intermolecular interactions. For example, a study modeled N-3-hydroxyphenyl-4-methoxybenzamide's molecular structure, examining the influence of intermolecular interactions like dimerization on its molecular geometry (Sedat Karabulut et al., 2014).
Chemical Properties and Analysis
- Chemical Properties and Solution Conformation : Research has been conducted to understand the aqueous solution conformation of substituted benzamides related to N-(2-hydroxyethyl)-2,3-dimethoxybenzamide. One study explored the structure-retention relationships of these compounds in hydrocarbon stationary phases, revealing insights into their intramolecular hydrogen bonding and conformational preferences (C. Clark et al., 1990).
Spectroscopic Studies
- NMR Spectroscopy for Structural Analysis : NMR spectroscopy has been applied to study N-(2-hydroxyethyl)-2,3-dimethoxybenzamide derivatives. A study used NMR spectra to investigate the barrier to rotation about single bonds in benzoyl compounds, contributing to understanding their molecular dynamics (M. Holǐk & A. Mannschreck, 1979).
Pharmacological Studies
- Pharmacological Activities : Pharmacological activities of derivatives of N-(2-hydroxyethyl)-2,3-dimethoxybenzamide have been studied. For instance, N-[[dialkylamino)ethoxy]benzyl]benzamide derivatives were synthesized and examined for their gastrointestinal prokinetic and antiemetic activities, highlighting their therapeutic potential (J. Sakaguchi et al., 1992).
properties
IUPAC Name |
N-(2-hydroxyethyl)-2,3-dimethoxybenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO4/c1-15-9-5-3-4-8(10(9)16-2)11(14)12-6-7-13/h3-5,13H,6-7H2,1-2H3,(H,12,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWIXONYUVSPPAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)NCCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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